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Compound of Interest

Compound Name: 1H-pyrazole-4-sulfonyl chloride

Cat. No.: B1322724

This technical guide provides a comprehensive overview of 1H-pyrazole-4-sulfonyl chloride,
a key intermediate in synthetic organic chemistry. The document is intended for researchers,
scientists, and professionals in the field of drug development and medicinal chemistry, offering
detailed information on its chemical properties, synthesis, and safety considerations.

Core Molecular Data

1H-Pyrazole-4-sulfonyl chloride is a heterocyclic organic compound containing a pyrazole
ring functionalized with a sulfonyl chloride group. This reactive moiety makes it a valuable
building block for the synthesis of a variety of sulfonamide derivatives, which are of significant
interest in the development of new therapeutic agents.

Physicochemical Properties

The fundamental molecular and physical properties of 1H-pyrazole-4-sulfonyl chloride are
summarized in the table below for quick reference.
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Property Value Reference

Molecular Formula C3Hs3CIN202S [1]

Molecular Weight 166.59 g/mol [1]

Appearance Solid

CAS Number 438630-64-9 [2]

inChi 1S/C3H3CIN202S/c4-9(7,8)3-
1-5-6-2-3/h1-2H,(H,5,6)

SMILES CIS(=0)(=0)clcn[nH]cl

Synthesis Protocol

The synthesis of pyrazole-4-sulfonyl chlorides is a critical step in the preparation of pyrazole
sulfonamides. The following is a generalized experimental protocol for the sulfonylation of a
pyrazole ring, based on established literature procedures. This specific example details the
synthesis of a related compound, 3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride, which
illustrates the core methodology.

Reaction: Sulfonylation of 3,5-dimethyl-1H-pyrazole.[3]

Materials:

3,5-dimethyl-1H-pyrazole

e Chloroform (CHCIs)

e Chlorosulfonic acid (CISOsH)

e Thionyl chloride (SOCIz)

e Dichloromethane (CH2Cl2)

e |ce-cold water

e Sodium sulfate (Na2S0a4)
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Procedure:

A solution of 3,5-dimethyl-1H-pyrazole (25 g, 260 mmol) in 75 mL of chloroform is prepared.
[3]

e This mixture is slowly added to a stirred solution of chlorosulfonic acid (166.7 g, 1430 mmol)
in 175 mL of chloroform at O °C under a nitrogen atmosphere.[3]

e The reaction temperature is then raised to 60 °C, and stirring is continued for 10 hours.[3]

e Thionyl chloride (40.8 g, 343.2 mmol) is added to the reaction mixture at 60 °C over a period
of 20 minutes.[3]

e The reaction is stirred for an additional 2 hours at 60 °C. The progress of the reaction is
monitored by Thin Layer Chromatography (TLC).[3]

e Upon completion, the reaction mass is cooled to 0-10 °C and then added to a mixture of
dichloromethane and ice-cold water.[3]

e The organic layer is separated, dried over sodium sulfate, and evaporated under vacuum to
yield the final product, 3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride.[3]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of a pyrazole-4-sulfonyl chloride
derivative.
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Caption: Workflow for the synthesis of pyrazole-4-sulfonyl chloride.
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Safety and Handling

1H-Pyrazole-4-sulfonyl chloride is a reactive chemical and should be handled with
appropriate safety precautions. It is classified as a substance that causes severe skin burns
and eye damage.[1] It may also cause an allergic skin reaction and respiratory irritation.[1]
Therefore, handling should be performed in a well-ventilated fume hood with personal
protective equipment, including gloves, safety goggles, and a lab coat. Sulfonyl chlorides can
react with moisture and water, potentially releasing toxic gases, so storage in a dry, inert
atmosphere is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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